Cas no 2309585-33-7 (3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 2309585-33-7
• MF: C₂₁H₁₇N₃O₃S₂
• MW: 423.50798201561
• CID: 5778405
• PubChem ID: 121025181
• Update Time: 2025-10-30

3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F0695-0394
• 3-acetyl-N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• 2309585-33-7
• 3-acetyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• AKOS032478404
• 3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide

• Inchi： 1S/C21H17N3O3S2/c1-13-11-16(20-23-19-7-4-10-22-21(19)28-20)8-9-18(13)24-29(26,27)17-6-3-5-15(12-17)14(2)25/h3-12,24H,1-2H3
• InChI Key： PKPXRHNDPVREDR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(NC1C=CC(C2=NC3=CC=CN=C3S2)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 423.07113376g/mol
• Monoisotopic Mass: 423.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 126Ų

Additional information on 3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide

Introduction to 3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 2309585-33-7)

3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide, identified by its CAS number 2309585-33-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which are well-documented for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an acetyl group, a sulfonamide moiety, and a complex thiazolo[5,4-b]pyridine scaffold, which contribute to its unique chemical properties and biological interactions.

The thiazolo[5,4-b]pyridine core is particularly noteworthy, as it is a fused heterocyclic system that has been extensively studied for its role in modulating various biological pathways. This scaffold is known to exhibit inhibitory effects on enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The presence of the acetyl group and the sulfonamide moiety further enhances the compound's potential by enabling interactions with biological targets through hydrogen bonding and ionic interactions. These structural features make 3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. The sulfonamide group, in particular, is renowned for its ability to act as a pharmacophore in many active pharmaceutical ingredients (APIs). Its versatility stems from its capacity to form stable hydrogen bonds with biological targets, making it an indispensable component in the design of drugs targeting bacterial infections, metabolic disorders, and even certain types of cancer. The specific arrangement of atoms in 3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide suggests that it may interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the thiazolo[5,4-b]pyridine scaffold is structurally analogous to several FDA-approved drugs that are used to treat conditions such as hypertension and fungal infections. This similarity suggests that 3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide may exhibit similar or even improved pharmacological profiles. Furthermore, the presence of the methyl group at the 2-position of the phenyl ring introduces additional conformational flexibility, which could be exploited to optimize binding affinity and selectivity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the thiazolo[5,4-b]pyridine core through cyclization reactions followed by functionalization with the phenyl ring and sulfonamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of optimizing reaction conditions to minimize side products and byproducts.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-acetyl-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide with potential biological targets. These studies have revealed that the compound can bind effectively to enzymes such as kinases and phosphodiesterases through its sulfonamide and acetyl groups. Additionally, the thiazolo[5,4-b]pyridine moiety has been predicted to interact with aromatic residues in protein binding pockets, suggesting strong binding affinities. Such insights are crucial for designing experiments aimed at validating these interactions experimentally.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Preliminary results indicate that it exhibits potent inhibitory effects on certain kinases associated with cancer cell proliferation. The sulfonamide moiety appears to be critical for this activity by forming hydrogen bonds with key residues in the kinase active site. Furthermore, the acetyl group may contribute by modulating interactions with nearby amino acid residues or by influencing the conformational dynamics of the kinase enzyme. These findings align with broader trends in kinase inhibition research where sulfonamides are increasingly recognized for their therapeutic potential.

The potential applications of 3-acetyl-N-(2-methyl-4-{[1，3]thiazolo\[5，4-b\]pyridin\text{-}2\text{-}\text{yl}\]\text{phenyl}\)\text{benzene\text{-}1\text{-}\text{sulfonamide\]} (CAS No.\ 2309585\-\ 33\-\ 7) extend beyond oncology into other therapeutic areas such as inflammation and neurodegenerative diseases。 The thiazolo\[5，4\]-b\[pi\]\text{yridine scaffold has shown promise in modulating inflammatory pathways by inhibiting key enzymes like COX\-\ 2。 Additionally， preliminary data suggest that derivatives of this class may have neuroprotective properties， making them candidates for treating conditions such as Alzheimer’s disease。 These diverse applications underscore the importance of continued research into this compound class。

Future directions for research on this compound include exploring its mechanism of action in greater detail through combination studies with known biomarkers。 Additionally， preclinical studies are needed to assess its safety profile and optimal dosing regimens。 Advances in drug delivery systems may also enhance the therapeutic efficacy of this compound by improving bioavailability and target specificity。 Collaborations between academic researchers and pharmaceutical companies could accelerate these efforts， leading to faster translation from benchside to bedside。

The development of novel sulfonamides like 3-acetyl-N-(2-methyl-\[-{[1，3]\text{thiazolo}[5，4\-b]\text{pyridin}\text{-}2\-y}\]\text{phenyl}\)\text{benzene\-1\-sulfonamide\]} (CAS No.\ 2309585\-\ 33\-\ 7) represents a significant advancement in medicinal chemistry。 Their unique structural features offer opportunities for designing drugs with improved efficacy， selectivity， and minimal side effects。 As our understanding of biological pathways continues to expand， compounds like this will play an increasingly important role in addressing complex diseases worldwide。 The ongoing research efforts into this class promise exciting breakthroughs that could revolutionize modern medicine。